1,2-Dichloro-3-isocyanatobenzene
Overview
Description
1,2-Dichloro-3-isocyanatobenzene is a useful research compound. Its molecular formula is C7H3Cl2NO and its molecular weight is 188.01 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Acute Toxic;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. As an Intermediate in Chemical Synthesis
1,2-Dichloro-3-isocyanatobenzene is used as an intermediate in the production of various chemical compounds. For instance, it is involved in the synthesis of 3,4-dichloronitrobenzene and serves as a solvent in isocyanate production (Knecht & Lewalter, 2012). This versatility highlights its importance in industrial chemical processes.
2. In the Synthesis of Phthalocyanines
Phthalocyanines, which have applications in materials science and as dyes, can be synthesized using derivatives of this compound. The compound 4,5-Dichloro-1,2-dicyanobenzene, a related chemical, is used to produce octasubstituted phthalocyanines through nucleophilic displacement reactions (Wöhrle et al., 1993).
3. In Crystal Structure Studies
The compound has been used in studies examining crystal structures, such as in the synthesis of 1-(3-Chlorophenyl)-3-(4-nitrophenyl)urea. This research provides insights into molecular interactions and structural properties, essential for understanding material properties at the molecular level (Sun, Li, & Yang, 2010).
4. In Radiolysis Studies
This compound is identified as a product in the study of volatile radiolytic products in the gamma-radiolysis of dinitrobenzene solutions. This application is crucial in understanding the chemical changes that occur during irradiation, which has implications in fields like material science and nuclear chemistry (Kuruc, Sahoo, & Kubinec, 1993).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 2,3-Dichlorophenyl isocyanate are the respiratory system . The compound interacts with the mucous membranes of the respiratory tract, which can lead to various physiological responses.
Mode of Action
2,3-Dichlorophenyl isocyanate is known for its reactivity with amines, aldehydes, alcohols, alkali metals, ketones, mercaptans, strong oxidizers, hydrides, phenols, and peroxides . This reactivity can cause vigorous releases of heat. In addition, acids and bases initiate polymerization reactions in these materials. Some isocyanates, including 2,3-Dichlorophenyl isocyanate, react with water to form amines and liberate carbon dioxide .
Result of Action
Exposure to 2,3-Dichlorophenyl isocyanate can result in a variety of physiological effects. At high concentrations, it can affect the mucous membranes of the respiratory tract and may lead to fatal pulmonary edema . Exposure to low and often even unmeasurable isocyanate concentration results in sensitization . Symptoms of allergic reaction may include rash, itching, swelling, trouble breathing, tingling of the hands and feet, dizziness, lightheadedness, chest pain, muscle pain or flushing .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2,3-Dichlorophenyl isocyanate. For instance, the presence of water can trigger a reaction that forms amines and liberates carbon dioxide . Additionally, the compound’s reactivity with a variety of substances means that its action can be influenced by the presence of other chemicals in the environment.
Biochemical Analysis
Biochemical Properties
It is known that isocyanates, the class of compounds to which 2,3-Dichlorophenyl isocyanate belongs, are highly reactive and can interact with various biomolecules
Cellular Effects
Isocyanates are known to cause cellular toxicity, and symptoms of allergic reaction may include rash, itching, swelling, trouble breathing, tingling of the hands and feet, dizziness, lightheadedness, chest pain, muscle pain or flushing
Properties
IUPAC Name |
1,2-dichloro-3-isocyanatobenzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Cl2NO/c8-5-2-1-3-6(7(5)9)10-4-11/h1-3H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYWJWWMKCARWQG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)Cl)N=C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Cl2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50948448 |
Source
|
| Record name | 1,2-Dichloro-3-isocyanatobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50948448 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.01 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
41195-90-8, 25550-53-2 |
Source
|
| Record name | 2,3-Dichlorophenyl isocyanate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=41195-90-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzene, dichloroisocyanato- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025550532 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,2-Dichloro-3-isocyanatobenzene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041195908 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,2-Dichloro-3-isocyanatobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50948448 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2-dichloro-3-isocyanatobenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.050.213 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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